Cas no 80117-38-0 (Benzene, 2-chloro-1-nitro-3-(phenylmethoxy)-)

Benzene, 2-chloro-1-nitro-3-(phenylmethoxy)- structure
80117-38-0 structure
Product Name:Benzene, 2-chloro-1-nitro-3-(phenylmethoxy)-
CAS No:80117-38-0
MF:C13H10ClNO3
MW:263.676402568817
CID:985094
PubChem ID:14356121
Update Time:2025-04-20

Benzene, 2-chloro-1-nitro-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-chloro-1-nitro-3-(phenylmethoxy)-
    • 2-chloro-1-nitro-3-phenylmethoxybenzene
    • 80117-38-0
    • DTXSID50559295
    • SCHEMBL1937604
    • 1-(benzyloxy)-2-chloro-3-nitrobenzene
    • GLTLFMUDGDGJFR-UHFFFAOYSA-N
    • Inchi: 1S/C13H10ClNO3/c14-13-11(15(16)17)7-4-8-12(13)18-9-10-5-2-1-3-6-10/h1-8H,9H2
    • InChI Key: GLTLFMUDGDGJFR-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 263.0349209g/mol
  • Monoisotopic Mass: 263.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 55Ų
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